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molecular formula C11H15BrO B1280562 2-Bromo-4-tert-butyl-1-methoxybenzene CAS No. 41280-65-3

2-Bromo-4-tert-butyl-1-methoxybenzene

Cat. No. B1280562
CAS RN: 41280-65-3
M. Wt: 243.14 g/mol
InChI Key: KBJMBOZJLNXKDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08962657B2

Procedure details

Iodomethane (10.0 mL, 0.161 mol) was added to a mixture of 2-bromo-4-(tert-butyl)phenol [Intermediate 1, Step 1] (29.5 g, 0.129 mol) and potassium carbonate (42.7 g, 0.309 mol) in dry acetone (400 mL) and the reaction mixture refluxed under nitrogen for 22 hours. The cooled reaction mixture was then concentrated and the residue partitioned between ethyl acetate (400 mL) and 0.3 M aqueous sodium hydroxide solution (300 mL). The organic phase was separated, washed with water (300 mL) and saturated brine (300 mL), dried (MgSO4), filtered and concentrated under reduced pressure to give 2-bromo-4-(tert-butyl)-1-methoxybenzene (32.09 g, 100% yield) as a light yellow oil.
Name
Iodomethane
Quantity
10 mL
Type
reactant
Reaction Step One
Name
2-bromo-4-(tert-butyl)phenol
Quantity
29.5 g
Type
reactant
Reaction Step One
Name
Intermediate 1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
42.7 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
400 mL
Type
solvent
Reaction Step One
Name
2-bromo-4-(tert-butyl)-1-methoxybenzene
Yield
100%

Identifiers

REACTION_CXSMILES
IC.BrC1C=C(C(C)(C)C)C=CC=1O.[Br:15][C:16]1[C:25]2[O:24][CH2:23]N(C(C)(C)C)C[C:20]=2[CH:19]=[C:18]([C:30]([CH3:33])([CH3:32])[CH3:31])[CH:17]=1.C(=O)([O-])[O-].[K+].[K+]>CC(C)=O>[Br:15][C:16]1[CH:17]=[C:18]([C:30]([CH3:31])([CH3:33])[CH3:32])[CH:19]=[CH:20][C:25]=1[O:24][CH3:23] |f:3.4.5|

Inputs

Step One
Name
Iodomethane
Quantity
10 mL
Type
reactant
Smiles
IC
Name
2-bromo-4-(tert-butyl)phenol
Quantity
29.5 g
Type
reactant
Smiles
BrC1=C(C=CC(=C1)C(C)(C)C)O
Name
Intermediate 1
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=CC(=CC=2CN(COC21)C(C)(C)C)C(C)(C)C
Name
potassium carbonate
Quantity
42.7 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
acetone
Quantity
400 mL
Type
solvent
Smiles
CC(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture refluxed under nitrogen for 22 hours
Duration
22 h
CUSTOM
Type
CUSTOM
Details
The cooled reaction mixture
CONCENTRATION
Type
CONCENTRATION
Details
was then concentrated
CUSTOM
Type
CUSTOM
Details
the residue partitioned between ethyl acetate (400 mL) and 0.3 M aqueous sodium hydroxide solution (300 mL)
CUSTOM
Type
CUSTOM
Details
The organic phase was separated
WASH
Type
WASH
Details
washed with water (300 mL) and saturated brine (300 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Name
2-bromo-4-(tert-butyl)-1-methoxybenzene
Type
product
Smiles
BrC1=C(C=CC(=C1)C(C)(C)C)OC
Measurements
Type Value Analysis
AMOUNT: MASS 32.09 g
YIELD: PERCENTYIELD 100%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.